2-(Cyclopropylmethoxy)-4-methoxybenzoic acid
Overview
Description
2-(Cyclopropylmethoxy)-4-methoxybenzoic acid, also known as 2-CPMB, is an organic compound that has been studied for its potential applications in the fields of medicine, biochemistry, and pharmacology. 2-CPMB is a derivative of benzoic acid and is composed of a cyclopropyl and a methoxy group attached to the benzene ring. It is a white crystalline solid that is slightly soluble in water and has a melting point of 140-142 °C.
Scientific Research Applications
Antimicrobial and Antioxidant Studies :
- Cyclopropanation-derived compounds, including those structurally related to 2-(Cyclopropylmethoxy)-4-methoxybenzoic acid, have been studied for their antimicrobial and antioxidant properties. Compounds from this class have shown significant antibacterial and antifungal activities, as well as notable antioxidant potential (Raghavendra et al., 2016).
Multicomponent Reactions in Medicinal Chemistry :
- The molecule's close analogs have been synthesized using multicomponent reactions, a key technique in organic and medicinal chemistry. These compounds, including 2-(cyclopropylamino)-5-(4-methoxybenzylidene)thiazol-4(5H)-one, exhibit antimicrobial activity against various bacterial and yeast strains (Sydorenko et al., 2022).
Synthesis in Oligodeoxyribonucleotide Production :
- Related compounds, such as 3-methoxy-4-phenoxybenzoyl group, have been utilized for amino protection in the synthesis of oligodeoxyribonucleotides, a crucial process in genetic research and biotechnology (Mishra & Misra, 1986).
Photopolymerization in Material Sciences :
- In material science, related compounds such as bis(4-methoxybenzoyl)diethylgermane have been explored for their high efficiency in photopolymerization processes. This research is significant for developing new materials with potential applications in various industries, including dentistry (Catel et al., 2016).
Flavor Encapsulation in Food Technology :
- In the food industry, related molecules like 4-hydroxy-3-methoxybenzoic acid have been used in flavor encapsulation, demonstrating the potential of these compounds in enhancing food flavor and preservation (Hong et al., 2008).
properties
IUPAC Name |
2-(cyclopropylmethoxy)-4-methoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O4/c1-15-9-4-5-10(12(13)14)11(6-9)16-7-8-2-3-8/h4-6,8H,2-3,7H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZYUINAKIFCAOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)O)OCC2CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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